N-(4-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C22H22N6O4/c1-14-3-9-18(10-4-14)26-11-12-27-20(31)21(32)28(25-22(26)27)13-19(30)24-17-7-5-16(6-8-17)23-15(2)29/h3-10H,11-13H2,1-2H3,(H,23,29)(H,24,30)
• InChI Key: PLPQEPIAGGCZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C22H22N6O4
• Molecular Weight: 434.4 g/mol

Description

N-(4-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C22H22N6O4 and its molecular weight is 434.456. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

N-(4-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide and its derivatives have been studied for their antimicrobial properties. These compounds exhibit significant antimicrobial effects against a range of pathogens, indicating their potential as therapeutic agents in treating infections caused by various microorganisms. Studies have highlighted their effectiveness against both Gram-positive and Gram-negative bacteria, as well as yeasts and filamentous fungi species, demonstrating a broad spectrum of activity (Bondock et al., 2008), (Cankilic & Yurttaş, 2017).

Anticancer Activity

Some derivatives of N-(4-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide have been found to possess notable anticancer properties. These compounds have been evaluated against various human tumor cell lines, showing considerable anticancer activity. This suggests their potential utility in developing new treatments for cancer (Berest et al., 2011), (Yurttaş et al., 2015).

Insecticidal Assessment

Studies have explored the insecticidal potential of compounds related to N-(4-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide. These compounds have been tested against various insect species, such as the cotton leafworm, demonstrating promising insecticidal properties. This indicates their potential use in agricultural pest control (Fadda et al., 2017).

Structural Analysis and Computational Studies

There have been studies focusing on the synthesis, crystal structure, and computational analysis of compounds similar to N-(4-acetamidophenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide. These investigations provide insights into the molecular structure, bonding interactions, and theoretical parameters of these compounds, which are crucial for understanding their chemical properties and potential applications (Sebhaoui et al., 2020).